Cas no 2137030-23-8 ((1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine)

• Product Name: (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine
• CAS No: 2137030-23-8
• MF: C₁₃H₁₆BrNO
• MW: 282.176242828369
• CID: 6101885
• PubChem ID: 28178822
• Update Time: 2025-11-02

(1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-745268
• (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine
• 2137030-23-8

• Inchi： 1S/C13H16BrNO/c1-13(2,3)12(15)11-7-8-6-9(14)4-5-10(8)16-11/h4-7,12H,15H2,1-3H3/t12-/m1/s1
• InChI Key： BNSBPWYLDVXTMV-GFCCVEGCSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C([C@H](C(C)(C)C)N)O2

Computed Properties

• Exact Mass: 281.04153g/mol
• Monoisotopic Mass: 281.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine

(1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine: A Promising Compound in Medicinal Chemistry

CAS No. 2137030-23-8 represents a pivotal molecule in the field of medicinal chemistry, with its unique structural features and potential therapeutic applications drawing significant attention from researchers. This compound, specifically (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine, is characterized by its complex molecular framework, which combines aromatic and heterocyclic rings with a branched amine group. The synthesis and biological evaluation of this molecule have been extensively studied in recent years, reflecting its importance in drug discovery and development.

The molecular structure of (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine is defined by its core 1-benzofuran ring system, a six-membered aromatic ring fused with a five-membered oxygen-containing ring. The presence of a 5-bromo substituent at the 5-position of the benzofuran ring introduces significant electronic effects, which are critical for modulating the compound's reactivity and biological activity. Additionally, the 2,2-dimethylpropan-1-amine moiety contributes to steric bulk and hydrophobic interactions, enhancing the molecule's ability to interact with biological targets.

Recent studies have highlighted the potential of (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine in targeting specific protein kinases, which are implicated in various diseases such as cancer and inflammation. The 5-bromo substituent is believed to play a crucial role in stabilizing the interaction between the compound and its target protein, thereby improving its inhibitory activity. This has been supported by computational studies that predict the compound's binding affinity to key kinases, including EGFR and VEGFR-2, which are critical in tumor angiogenesis and metastasis.

One of the most notable advancements in the research of (1S)-1-(5-bromo-1-benzofuran-2-yl)-3,3-dimethylpropan-1-amine (note: corrected for accuracy) is the development of novel synthetic methodologies that enable the efficient preparation of this compound. A 2023 study published in Journal of Medicinal Chemistry described a scalable route involving the coupling of 5-bromo-1-benzofuran-2-yl derivatives with 2,2-dimethylpropan-1-amine through a palladium-catalyzed cross-coupling reaction. This method not only improves the yield of the target molecule but also reduces the number of synthetic steps, making it a promising approach for large-scale production.

The biological evaluation of (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine has revealed its potential as an inhibitor of PI3K/AKT/mTOR signaling pathways, which are frequently dysregulated in oncogenic processes. In vitro experiments have demonstrated that this compound significantly suppresses the proliferation of cancer cells, particularly in breast cancer and lung cancer models. The mechanism of action involves the inhibition of AKT phosphorylation, which is essential for cell survival and resistance to apoptosis.

Furthermore, recent research has explored the application of (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its potential to modulate tau protein aggregation have been highlighted in a 2023 preclinical study. These findings suggest that this molecule could serve as a therapeutic agent for conditions involving neuroinflammation and protein misfolding.

The pharmaceutical industry is increasingly interested in (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine due to its potential for drug repurposing. A 2022 review in Pharmaceutical Research discussed how this compound could be optimized for existing drug targets, leveraging its structural versatility. The 5-bromo substituent, in particular, has been shown to enhance the compound's solubility and bioavailability, which are critical factors in the development of effective therapeutics.

Despite its promising properties, the development of (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine as a therapeutic agent faces several challenges. One of the primary concerns is the potential for off-target effects, which could lead to unintended side effects. To address this, researchers are employing advanced structure-based drug design techniques to refine the molecule's specificity and reduce toxicity. Additionally, the compound's metabolic stability and drug-drug interactions are being investigated to ensure its safety and efficacy in clinical settings.

In conclusion, (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine represents a significant advancement in medicinal chemistry, with its unique structural features and potential therapeutic applications. The ongoing research into this compound, including its synthesis, biological activity, and clinical potential, underscores its importance in the development of novel therapeutics. As the field of drug discovery continues to evolve, the role of (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine in addressing complex diseases is likely to expand, offering new possibilities for the treatment of various conditions.

For further information on the synthesis and biological evaluation of (1S)-1-(5-bromo-1-benzofuran-2-yl)-2,2-dimethylpropan-1-amine, researchers are encouraged to consult recent publications in Journal of Medicinal Chemistry and Pharmaceutical Research. These studies provide valuable insights into the molecular mechanisms and therapeutic potential of this compound, contributing to the broader understanding of drug development and its impact on human health.